Methyl (E)-3-mesitylacrylate

• IUPAC Name: methyl (E)-3-(2,4,6-trimethylphenyl)prop-2-enoate
• InChI: InChI=1S/C13H16O2/c1-9-7-10(2)12(11(3)8-9)5-6-13(14)15-4/h5-8H,1-4H3/b6-5+
• InChI Key: KJYFTZVBVMXPFV-AATRIKPKSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C=CC(=O)OC)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)/C=C/C(=O)OC)C
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol

Description

Methyl (E)-3-mesitylacrylate is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• AlkB proteins' role in repairing RNA damaged by methylation, indicating potential uses in understanding and treating RNA damage in various contexts (Ougland et al., 2004).

• The detection of methyl salicylate, a related compound, using polymer-filled capacitors, which is relevant for chemical warfare agent detection and protective gear testing (Patel et al., 2008).

• The use of biosynthetic pathways for the production of biofuels, indicating the potential of methyl ethyl ketone (a related compound) as a sustainable fuel source (Tokic et al., 2018).

• The study of novel ketonethiosemicarbazones and their effects on rat health, indicating potential applications in pharmaceutical research and toxicology (Karatas et al., 2006).

• The role of MBD2 in gene silencing through methylation, highlighting its importance in understanding epigenetic regulation and potential therapeutic applications (Ng et al., 1999).

• The synthesis and oxidant properties of compounds related to Methyl (E)-3-mesitylacrylate, which can contribute to a better understanding of organic chemistry and potential applications in chemical synthesis (Trost & Fandrick, 2008).

• The antagonizing effect of Burkholderia vietnamiensis on methyl jasmonate-mediated stress in plants, highlighting potential applications in agriculture and plant biology (Kanagendran et al., 2019).

• The role of methyl salicylate as a reactive chemical warfare agent surrogate, indicating its importance in defense research and emergency response training (Salter et al., 2011).

• The effects of exogenous methyl jasmonate on volatile emissions in cotton plants, relevant for understanding plant responses and applications in agriculture (Rodriguez‐Saona et al., 2001).

• The discovery of methylation in mammalian mRNA, providing insights into posttranscriptional regulation and potential applications in genetics and molecular biology (Meyer et al., 2012).